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Compound of Interest

Compound Name: 2-Ethyl-2-methylhexan-1-OL

CAS No.: 63126-08-9

Cat. No.: B1626916

Get Quote

Target Molecule: 2-Ethyl-2-methylhexan-1-ol CAS Registry Number: 63126-08-9 Molecular

Formula: C9H20O Molecular Weight: 144.25 g/mol [1][2]

Introduction: The Steric Challenge
2-Ethyl-2-methylhexan-1-ol represents a specific class of "neo-structured" primary alcohols

characterized by a quaternary carbon at the

-position. Unlike its ubiquitous isomer 2-ethylhexanol (2-EH), the presence of the additional
methyl group at the C2 position creates a quaternary center that significantly alters the
molecule's steric profile and reactivity.[3]

For researchers in drug development and material science, this molecule serves two critical

functions:

Steric Blocking Group: The bulky quaternary center provides resistance to metabolic

oxidation and hydrolysis in ester derivatives, making it a valuable motif in designing stable

lipophilic drug linkers.[3]
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Surfactant Architecture: The "gem-disubstituted" branching pattern disrupts packing

efficiency, lowering the pour point of derivative lubricants and enhancing the wetting

properties of ethoxylated surfactants.[3]

This guide details the Alkylation-Reduction Protocol, a high-fidelity synthetic route designed to

construct the quaternary center with high precision, avoiding the isomerization issues common

in industrial hydroformylation routes.[3]

Retrosynthetic Analysis
The strategic disconnection focuses on the C2 quaternary center.[3] Direct formation of this

center via alkylation of a commercially available ester is preferred over aldol condensation

routes, which typically yield tertiary carbons or require difficult conjugate additions.[3]

Disconnection: C2–CH3 bond.

Precursor: Ethyl 2-ethylhexanoate (cheap, abundant starting material).[3]

Forward Strategy:

-Alkylation of the ester enolate followed by hydride reduction.

2-Ethyl-2-methylhexan-1-ol
(Target)

Ethyl 2-ethyl-2-methylhexanoate
(Intermediate)

Reduction
(FGI)Ethyl 2-ethylhexanoate

(Starting Material)
C-Alkylation

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection showing the pathway from the commercially available

ester to the target alcohol.[3]

Experimental Protocol
Phase 1: Construction of the Quaternary Center
Objective: Synthesis of Ethyl 2-ethyl-2-methylhexanoate via enolate alkylation.

Mechanism: Kinetic deprotonation using Lithium Diisopropylamide (LDA) followed by
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attack on Methyl Iodide (MeI).[3]

Reagents:

Ethyl 2-ethylhexanoate (1.0 equiv)[4]

Diisopropylamine (1.2 equiv)[3]

n-Butyllithium (1.2 equiv, 2.5M in hexanes)[3]

Methyl Iodide (1.5 equiv)[3][5]

Anhydrous THF (Solvent)[3]

Step-by-Step Methodology:

LDA Preparation: In a flame-dried 3-neck flask under Argon, dissolve diisopropylamine in

anhydrous THF. Cool to -78°C (dry ice/acetone bath). Add n-Butyllithium dropwise over 20

minutes.[3] Stir for 30 minutes to ensure full conversion to LDA.

Enolization: Add Ethyl 2-ethylhexanoate (diluted in THF) dropwise to the LDA solution at

-78°C. Stir for 1 hour. Critical: Maintain temperature below -70°C to prevent O-alkylation or

Claisen self-condensation.

Alkylation: Add Methyl Iodide (MeI) dropwise.[3] The reaction is exothermic; control addition

rate to maintain temperature.[3]

Completion: Allow the reaction to warm slowly to room temperature over 4 hours. The

solution will turn cloudy as LiI precipitates.[3]

Quench: Quench with saturated aqueous

. Extract with diethyl ether (3x).[3] Wash combined organics with brine, dry over

, and concentrate in vacuo.

Phase 2: Reduction to the Primary Alcohol
Objective: Conversion of the sterically hindered ester to 2-Ethyl-2-methylhexan-1-ol.
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Reagents:

Crude Ethyl 2-ethyl-2-methylhexanoate

Lithium Aluminum Hydride (LiAlH4) (1.5 equiv)[3]

Anhydrous THF

Step-by-Step Methodology:

Slurry Preparation: Suspend LiAlH4 in anhydrous THF in a clean, dry flask under Argon.

Cool to 0°C.[3]

Addition: Add the crude ester (dissolved in THF) dropwise. Note: Despite the steric bulk, the

reduction is vigorous.[3]

Reflux: Once addition is complete, warm to room temperature, then heat to reflux (66°C) for

12 hours. The quaternary center retards the rate of hydride attack, necessitating thermal

driving.[3]

Fieser Workup: Cool to 0°C. Carefully add:

mL water (where

= grams of LiAlH4 used)[3]

mL 15% NaOH[3]

mL water[3]

Filtration: Stir until the aluminum salts form a granular white precipitate. Filter through a celite

pad.[3]

Ethyl 2-ethylhexanoate Li-Enolate

LDA, THF
-78°C Ethyl 2-ethyl-2-methylhexanoate

MeI
-78°C to RT 2-Ethyl-2-methylhexan-1-ol

LiAlH4, THF
Reflux
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Figure 2: Reaction scheme detailing the alkylation-reduction sequence.

Purification and Characterization
Due to the high boiling point and the presence of potential side products (unreacted starting

material or mono-alkylated impurities), fractional vacuum distillation is required.[3]

Distillation Protocol
Apparatus: Short-path distillation head or Vigreux column.

Pressure: Reduced pressure (10-15 mmHg) is essential to prevent thermal decomposition.

[3]

Target Fraction: Collect the fraction boiling at 85–92°C at 12 mmHg. (Note: Atmospheric BP

is estimated at ~195-200°C).[3]

Analytical Data Profile
Property Specification Notes

Appearance Colorless, viscous liquid

Higher viscosity than 2-

ethylhexanol due to quaternary

center.

1H NMR (CDCl3) 3.35 (s, 2H, -CH2OH)

The methylene protons

adjacent to the alcohol appear

as a singlet because the

adjacent C2 has no protons.[3]

This is the diagnostic peak.

1H NMR (CDCl3) 0.8-0.9 (m, 9H)

Methyl triplets from the ethyl,

butyl, and the newly added

methyl group.[3]

Boiling Point ~198°C (760 mmHg) Estimated.[3]

Solubility <0.5 mg/mL in Water Highly lipophilic.[3]

Safety and Handling (E-E-A-T)
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Methyl Iodide (MeI): A potent alkylating agent and suspected carcinogen.[3] Use only in a

well-ventilated fume hood with double-gloving (Nitrile/Laminate). Neutralize spills with

aqueous ammonia.[3]

Lithium Aluminum Hydride (LiAlH4): Pyrophoric solid.[3] Reacts violently with water.[3] Keep

a bucket of sand nearby.[3] Do not use

extinguishers.[3]

Quaternary Carbon Reactivity: While the target alcohol is stable, the intermediate ester is

sterically crowded.[3] Harsh acidic hydrolysis attempts (e.g., using HCl) may lead to

rearrangement; basic hydrolysis or hydride reduction is safer.[3]

References
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hydride reductions."[3] Tetrahedron, 35(6), 567-607.[3] (Mechanistic insight into LiAlH4

reduction of quaternary centers).
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Derivatives" (Context on the parent molecule and branching effects).[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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